2-({[2-(4-methylphenyl)-1,3-thiazol-4-yl]methyl}thio)pyrimidine

• IUPAC Name: 2-(4-methylphenyl)-4-(pyrimidin-2-ylsulfanylmethyl)-1,3-thiazole
• InChI: InChI=1S/C15H13N3S2/c1-11-3-5-12(6-4-11)14-18-13(9-19-14)10-20-15-16-7-2-8-17-15/h2-9H,10H2,1H3
• InChI Key: KQHRHXAPAKVJDQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=CS2)CSC3=NC=CC=N3
• Molecular Formula: C15H13N3S2
• Molecular Weight: 299.4 g/mol

Description

2-({[2-(4-methylphenyl)-1,3-thiazol-4-yl]methyl}thio)pyrimidine, also known as MPTP, is a chemical compound that has been widely studied for its potential applications in scientific research.

Mechanism of Action

2-({[2-(4-methylphenyl)-1,3-thiazol-4-yl]methyl}thio)pyrimidine exerts its effects by inhibiting mitochondrial complex I, leading to the production of reactive oxygen species and oxidative stress. This ultimately leads to the destruction of dopaminergic neurons in the brain, which is the underlying mechanism of Parkinson's disease.
Biochemical and physiological effects
This compound has been shown to induce oxidative stress and inflammation in various cell types. It has also been shown to have antiviral and anticancer properties. In addition, this compound has been shown to selectively destroy dopaminergic neurons in the brain, which is the underlying mechanism of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-({[2-(4-methylphenyl)-1,3-thiazol-4-yl]methyl}thio)pyrimidine in lab experiments is its selective destruction of dopaminergic neurons in the brain. This makes it a useful tool for studying the mechanisms of Parkinson's disease. However, this compound can also be toxic to other cell types, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving 2-({[2-(4-methylphenyl)-1,3-thiazol-4-yl]methyl}thio)pyrimidine. One area of interest is the development of new drugs that can selectively target dopaminergic neurons in the brain without causing toxicity to other cell types. Another area of interest is the development of new treatments for Parkinson's disease that can prevent the destruction of dopaminergic neurons. Finally, this compound can be used as a tool to study the mechanisms of other neurodegenerative diseases, such as Alzheimer's disease and Huntington's disease.

Synthesis Methods

2-({[2-(4-methylphenyl)-1,3-thiazol-4-yl]methyl}thio)pyrimidine can be synthesized using a multi-step process involving the reaction of various chemical reagents. The first step involves the reaction of 4-methylacetophenone with thiosemicarbazide to form 4-methyl-3-thiosemicarbazone. This compound is then reacted with 2-bromoacetic acid to form the intermediate product, which is further reacted with 2-mercaptopyrimidine to form this compound.

Scientific Research Applications

2-({[2-(4-methylphenyl)-1,3-thiazol-4-yl]methyl}thio)pyrimidine has been studied extensively for its potential applications in scientific research. It has been shown to have antiviral, anticancer, and anti-inflammatory properties. This compound has also been studied for its potential use in the treatment of Parkinson's disease, as it can selectively destroy dopaminergic neurons in the brain.